Cas no 1805656-06-7 (Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate)

Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate is a specialized organic compound featuring a phenylacetate backbone with cyano, ethyl, and hydroxymethyl functional groups. Its molecular structure offers versatility in synthetic applications, particularly in pharmaceutical and fine chemical synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxymethyl) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. The ethyl substituent contributes to steric and electronic modulation, while the ester group provides a handle for further derivatization. This compound is valued for its potential as an intermediate in the development of bioactive molecules, owing to its balanced polarity and functional group compatibility. Proper handling under controlled conditions is recommended due to its reactive nature.
Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate structure
1805656-06-7 structure
Product name:Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
CAS No:1805656-06-7
MF:C13H15NO3
MW:233.263103723526
CID:5010689

Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
    • Inchi: 1S/C13H15NO3/c1-3-9-4-12(8-15)10(5-11(9)7-14)6-13(16)17-2/h4-5,15H,3,6,8H2,1-2H3
    • InChI Key: SWMWOELYFZMACH-UHFFFAOYSA-N
    • SMILES: OCC1C=C(C(C#N)=CC=1CC(=O)OC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 307
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.3

Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A010001887-250mg
Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
1805656-06-7 97%
250mg
484.80 USD 2021-07-06
Alichem
A010001887-500mg
Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
1805656-06-7 97%
500mg
847.60 USD 2021-07-06
Alichem
A010001887-1g
Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate
1805656-06-7 97%
1g
1,490.00 USD 2021-07-06

Additional information on Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate

Comprehensive Overview of Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1805656-06-7)

Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate (CAS No. 1805656-06-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenylacetate backbone with functional groups such as cyano, ethyl, and hydroxymethyl, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The compound's CAS number 1805656-06-7 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Its methyl ester moiety enhances solubility, while the cyano group introduces reactivity useful for further derivatization. These attributes make it a valuable candidate for high-throughput screening in medicinal chemistry, where fragment-based drug design (FBDD) is a dominant strategy. Recent publications highlight its role in optimizing bioavailability and metabolic stability of lead compounds, addressing key challenges in modern pharmacology.

In agrochemical contexts, Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate is explored for its potential to modulate plant growth pathways or act as a precursor for eco-friendly pesticides. With increasing demand for green chemistry solutions, this compound's bifunctional structure (combining polar hydroxymethyl and lipophilic ethyl groups) offers tunable properties for environmental compatibility. Industry forums frequently discuss its compatibility with enzymatic catalysis—a hot topic in sustainable manufacturing.

Synthetic methodologies for CAS 1805656-06-7 often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, reflecting advancements in energy-efficient processes. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade material. These protocols resonate with QA/QC trends emphasizing reproducibility and data integrity—critical concerns in both academic and industrial settings.

Market analysts note growing procurement inquiries for this compound from contract research organizations (CROs) and specialty chemical suppliers, driven by its niche applications. Online searches frequently combine its CAS number with terms like "scalable synthesis" or "structure-activity relationship (SAR)," indicating user interest in practical synthesis routes and mechanistic studies. Patent landscapes reveal incremental innovations around its core structure, particularly in heterocyclic derivatives for kinase inhibition.

From a regulatory standpoint, Methyl 5-cyano-4-ethyl-2-(hydroxymethyl)phenylacetate is not classified under restricted categories, facilitating its adoption across jurisdictions. However, proper risk assessment protocols for workplace handling are recommended, consistent with REACH and GHS guidelines. Safety data sheets emphasize standard precautions for laboratory chemicals, including ventilation and PPE use—a focal point in ESG-compliant operations.

Future directions may explore its utility in bioconjugation techniques or as a template for covalent inhibitors, capitalizing on the electrophilicity of its cyano group. As the scientific community prioritizes molecular diversity for target identification, CAS 1805656-06-7 exemplifies how multifunctional intermediates can bridge gaps between chemical libraries and biological screening.

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